Cas no 18545-07-8 (8-Dodecynoic acid)

8-Dodecynoic acid structure
Product name:8-Dodecynoic acid
8-Dodecynoic acid Chemical and Physical Properties
Names and Identifiers
-
- dodec-8-ynoic acid
- DTXCID20366418
- DTXSID50415569
- CHEBI:195917
- 18545-07-8
- 8-Dodecynoic acid
- LMFA01030471
- SCHEMBL5378690
-
- Inchi: InChI=1S/C12H20O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2-3,6-11H2,1H3,(H,13,14)
- InChI Key: SGUNFKQJWPYUMV-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 196.146329876g/mol
- Monoisotopic Mass: 196.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 37.3Ų
8-Dodecynoic acid Related Literature
-
Mads Holmgaard Kaspersen,Laura Jenkins,Julia Dunlop,Graeme Milligan,Trond Ulven Med. Chem. Commun. 2017 8 1360
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